4-(5-Hydroxy-benzofuran-2-yl)-benzoic acid

• CAS No.: 551002-18-7
• Molecular Formula: C15H10O4
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 4-(5-hydroxy-1-benzofuran-2-yl)benzoic acid
• InChI: InChI=1S/C15H10O4/c16-12-5-6-13-11(7-12)8-14(19-13)9-1-3-10(4-2-9)15(17)18/h1-8,16H,(H,17,18)
• InChI Key: ZAUFUEOSLRNFGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC3=C(O2)C=CC(=C3)O)C(=O)O

Description

4-(5-Hydroxy-benzofuran-2-yl)-benzoic acid is a useful research compound. Its molecular formula is C15H10O4 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-(5-Methoxy-benzofuran-2-yl)-benzoic acid methyl ester (0.5 g, 1.8 mmol) and Pyridine HCl (5 g) was heated to 200° C. After 2 hr, the reaction was cooled and poured into water and extracted with EtOAc. The EtOAc layer was dried over MgSO4, concentrated and the product was purified by column chromatography on silica gel (75% EtOAc/hex) to give a solid (0.21 g, 47%): 1H NMR (DMSO-d6) δ 13.07 (br s, 1 H), 9.29 (br s, 1 H), 8.02 (d, 2 H, J=8.1 Hz), 7.97 (d, 2 H, J=8.7 Hz), 7.46 (m, 2 H), 6.97 (d, 1 H, J=2.9 Hz), 6.79 (dd, 1 H, J=9.3 Hz, 2.9 Hz); MS 253 (M−H)−

Synthesis routes and methods II

Procedure details

A mixture of 4-(5-Methoxy-benzofuran-2-yl)-benzoic acid methyl ester (0.5 g, 1.8 mmol) and Pyridine HCl (5 g) was heated to 200° C. After 2 hr, the reaction was cooled and poured into water and exracted with EtOAc. The EtOAc layer was dried over MgSO4, concentrated and the product was purified by column chrmatography on silica gel (75% EtOAc/hex) to give a solid (0.21 g, 47%): 1H NMR (DMSO-d6) δ 13.07 (br s, 1 H), 9.29 (br s, 1 H), 8.02 (d, 2 H, J=8.1 Hz), 7.97 (d, 2 H, J=8.7 Hz), 7.46 (m, 2 H), 6.97 (d, 1H, J=2.9 Hz), 6.79 (dd, 1 H, J=9.3 Hz, 2.9 Hz); MS 253 (M−H)−